Cas no 879558-17-5 (1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)-)

1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)- structure
879558-17-5 structure
Product Name:1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)-
CAS No:879558-17-5
MF:C11H12N2O2
MW:204.225182533264
CID:3222317
PubChem ID:11506675
Update Time:2025-04-21

1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)-
    • 1-isopropyl-1H-indazole-5-carboxylic acid
    • DB-115943
    • 879558-17-5
    • SCHEMBL4133044
    • DCVIVCXLWZIGPD-UHFFFAOYSA-N
    • Inchi: 1S/C11H12N2O2/c1-7(2)13-10-4-3-8(11(14)15)5-9(10)6-12-13/h3-7H,1-2H3,(H,14,15)
    • InChI Key: DCVIVCXLWZIGPD-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)C2=C(C=C(C(O)=O)C=C2)C=N1

Computed Properties

  • Exact Mass: 204.089877630Da
  • Monoisotopic Mass: 204.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.1Ų
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